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Compound of Interest

Compound Name: Octylsilane

Cat. No.: B1236092

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Octylsilane (CAS No. 871-92-1),
focusing on its chemical properties and essential safety data. The information is compiled and
presented to be a practical resource for laboratory and development settings.

Chemical Identification and Properties

Octylsilane, with the chemical formula C8H20Si, is a member of the organosilane family.[1] It
Is primarily utilized in research and development for various applications, including its function
as a reducing agent and for the formation of self-assembled monolayers (SAMs) on surfaces
like titanium, gold, and silicon.[2]

Table 1: General and Physical Properties of Octylsilane
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Property Value Source
CAS Number 871-92-1 [11[3]41[5]
Molecular Formula C8H20Si [1112][31[4]
Molecular Weight 144.33 g/mol [1112]131[4]
Appearance Data not available [3]

Odor Data not available [3]
Melting Point <0°C [1][3]I5]
Boiling Point 158-163 °C [1112][31[5]
Flash Point 36 - 49.3 °C [1][2113]1[5]
Density 0.746 g/cm? [11121131[5]
Refractive Index 1.4250 [11[2][5]
Vapor Pressure 3.48 mmHg at 25°C [1]

Safety and Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Octylsilane is classified as a hazardous substance.[3][4][5]

Table 2: GHS Hazard and Precautionary Statements
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Category

Code

Statement Source

Hazard Statements

H226

Flammable liquid and

[3114]5][6]

vapoulr.

H315

Causes skin irritation.

[3114][5][6]

H319

Causes serious eye

irritation.

[3]14][5][6]

H335

May cause respiratory

irritation.

[3114](5][6]

Precautionary

Statements

P264

Wash skin thoroughly 5]

after handling.

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

[5]

P302+P352

IF ON SKIN: Wash

with plenty of water.

[5]

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[5]

P332+P313

If skin irritation occurs:
Get medical

advice/attention.

[5]

P337+P313

If eye irritation
persists: Get medical

advice/attention.

[5]
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The following diagram illustrates the logical relationship between Octylsilane and its primary

GHS hazard classifications.

Chemical Substance

is a

causes

GHS Hazard Classifications

H226
Flammable Liquid

H315
Skin Irritation

Octylsilane
CAS: 871-92-1

causes

may cause

H319
Serious Eye Irritation

H335

Respiratory lIrritation

Click to download full resolution via product page

GHS Hazard Profile for Octylsilane.

Handling and Storage

Personal Protective Equipment (PPE):

+ Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[6]

o Skin Protection: Wear chemical-impermeable gloves and fire/flame resistant, impervious

clothing.[6]

» Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face

respirator.[6]

Handling:

+ Avoid formation of dust, and avoid breathing mist, gas, or vapors.[6]
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e Avoid contact with skin and eyes.[6]

e Use in an area with adequate ventilation.[6]

o Keep away from sources of ignition.[6]

Storage:

» Store in a well-ventilated place. Keep container tightly closed.
o Keep cool.

Experimental Protocols

Detailed experimental protocols for the use of Octylsilane are not available within the scope of
this technical guide. As a reactive silane, it is known to react with hydroxylic surfaces through a
dehydrogenative coupling mechanism and with pure metal surfaces via dissociative adsorption.
[2] These reactions are typically conducted at room temperature in the vapor phase or with the
pure silane or its solutions in aprotic solvents.[2] It is crucial to avoid conducting depositions in
water, alcohol, or other protic solvents.[2] For specific experimental methodologies, it is
recommended to consult primary research literature or established laboratory procedures.

First-Aid Measures

« Inhalation: Move the victim to fresh air.[6]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of water.[6]

e Eye Contact: Rinse with pure water for at least 15 minutes.[6]
 Ingestion: Rinse mouth with water.[6]

In all cases of exposure, seek medical attention if symptoms persist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Octylsilane: A Technical Overview of Chemical
Properties and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236092#octylsilane-cas-number-and-safety-data-

sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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